Cas no 3201-29-4 (2,5-Dimethyl-1H-pyrazol-3(2H)-one)

• Product Name: 2,5-Dimethyl-1H-pyrazol-3(2H)-one
• CAS No: 3201-29-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 4501020
• PubChem ID: 2766847
• Update Time: 2025-04-24

2,5-Dimethyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl-
• 2,5-Dimethyl-1H-pyrazol-3(2H)-one
• 1,3-Dimethylpyrazole-5-one
• ALBB-023342
• RAECFQNUIFBPCT-UHFFFAOYSA-N
• 2,5-dimethyl-1H-pyrazol-3-one
• MFCD09953250
• 1,3-Dimethyl-1H-pyrazol-5-ol; 1,3-Dimethyl-5-hydroxypyrazole; 2,5-Dimethyl-1,2-dihydropyrazol-3-one
• SCHEMBL420240
• 1,3-dimethyl-1H-pyrazol-5-ol
• 2,5-Dimethyl-2H-pyrazol-3-ol
• pyrazole, 2,5-dihydro-1,3-dimethyl-5-oxo-
• DTXSID10377598
• CS-W019386
• 1,3-Dimethyl-5-hydroxypyrazole
• 1,3-dimethyl-pyrazolin-5-one
• DB-071473
• MFCD00129673
• AKOS003277279
• JXPVQFCUIAKFLT-UHFFFAOYSA-N
• SY030644
• AB00999527-01
• 5-hydroxy-1,3-dimethylpyrazole, AldrichCPR
• 5-hydroxy-1,3-dimethyl-1H-pyrazole
• 5203-77-0
• 2,5-DIMETHYL-3-PYRAZOLOL
• AKOS015920124
• STK335639
• 1,3-dimethylpyrazoline-5-one
• DB-086741
• SCHEMBL90035
• 2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one
• 1H-Pyrazol-5-ol, 1,3-dimethyl-
• O10614
• 3201-29-4
• 11F-418S
• 5-Hydroxy-1,3-dimethylpyrazole
• DTXCID10328626
• 835-190-1

• MDL： MFCD09953250
• Inchi： 1S/C5H8N2O/c1-4-3-5(8)7(2)6-4/h3,6H,1-2H3
• InChI Key： JXPVQFCUIAKFLT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C

Computed Properties

• Exact Mass: 112.064
• Monoisotopic Mass: 112.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.178
• Melting Point: 113-117 ºC
• Boiling Point: 225.905 °C at 760 mmHg
• Flash Point: 90.425 °C
• Refractive Index: 1.554
• PSA: 38.05000
• LogP: 0.43410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2,5-Dimethyl-1H-pyrazol-3(2H)-one

Introduction to 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl-

The compound 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl- (CAS No. 3201-29-4) is a synthetic organic chemical that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This specific compound has gained attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Its structure features a pyrazolone core with dimethyl substituents, making it a versatile platform for further chemical modifications.

Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 1,2-dihydro- functionality in 3H-Pyrazol-3-one adds to its structural versatility, enabling further chemical transformations and functionalizations. This has made it a valuable intermediate in drug discovery processes.

Recent studies have focused on the exploration of pyrazole-based compounds for their therapeutic potential. For instance, research published in the Journal of Medicinal Chemistry highlights the synthesis and biological evaluation of pyrazolones as inhibitors of kinases, which are key enzymes in various diseases, including cancer and inflammatory disorders. These findings suggest that 3H-Pyrazol-3-one derivatives could serve as a valuable scaffold for developing novel kinase inhibitors.

Another area of interest is the use of pyrazole derivatives in agrochemicals. A study in the journal Pest Management Science reported on the development of pyrazolones as potential herbicides. The compound's ability to disrupt essential biochemical pathways in weeds makes it a promising candidate for sustainable agriculture solutions.

Furthermore, advancements in pyrazole chemistry have led to the discovery of new materials with unique electronic properties. For example, researchers in the field of materials science have explored the use of pyrazolones as building blocks for conjugated polymers, which are used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl- involves various methods, including the Knorr pyrazole synthesis and the Hantzsch dihydropyrazoline synthesis. These methods allow for the efficient preparation of pyrazolones with high yields and excellent purity. The availability of these synthetic routes has facilitated the exploration of pyrazolone derivatives in drug discovery programs.

Recent advancements in drug delivery systems have also considered pyrazole-based compounds as potential candidates for targeted therapies. For example, research published in the International Journal of Pharmaceutics demonstrated the use of pyrazolones as payloads in lipid nanoparticles for the treatment of chronic diseases. This approach leverages the compound's pharmacokinetic properties to enhance its bioavailability and reduce off-target effects.

In conclusion, 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl- (CAS No. 3201-29-4) is a valuable compound with diverse applications across multiple fields. Its structural features make it an excellent candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As our understanding of pyrazole chemistry continues to grow, new opportunities for harnessing its potential in these areas are expected to emerge.